N-(2-methoxyethyl)-4-methyl-3-[(phenylsulfonyl)amino]benzamide

• IUPAC Name: 3-(benzenesulfonamido)-N-(2-methoxyethyl)-4-methylbenzamide
• InChI: InChI=1S/C17H20N2O4S/c1-13-8-9-14(17(20)18-10-11-23-2)12-16(13)19-24(21,22)15-6-4-3-5-7-15/h3-9,12,19H,10-11H2,1-2H3,(H,18,20)
• InChI Key: ZACMNHHJUYMDAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCCOC)NS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

Synthesis Analysis

The synthesis of related benzamide derivatives involves the reaction of N-methoxymethyl-N-methylcarbamoyl(trimethyl)silane with N-sulfonylimines under catalyst-free conditions, resulting in α-(N-sulfonyl)amino-N-methoxymethyl-N-methylamides with high yields. This process exemplifies the strategies used in synthesizing compounds within this chemical family, highlighting the efficiency and specificity of modern synthetic methods (Liu, Guo, & Chen, 2015).

Molecular Structure Analysis

The molecular structure of benzamide derivatives has been extensively studied using X-ray diffraction, IR spectroscopy, and quantum chemical computation. These methods provide detailed insights into the crystalline structure and molecular geometry, as well as electronic properties such as HOMO and LUMO energies. Such analyses are crucial for understanding the reactivity and potential applications of these compounds (Demir et al., 2015).

Chemical Reactions and Properties

Benzamide derivatives are known for their diverse chemical reactions, including the ability to undergo metabolic interconversion. This reactivity is a key aspect of their chemical behavior, influencing their pharmacokinetics and potential as therapeutic agents. For instance, certain benzamide compounds can interconvert between sulfoxide and sulfide metabolites, a property that may affect their distribution and efficacy (Kuo et al., 1993).